Cas no 1779788-29-2 (2-(2-fluoro-3-methylphenyl)butanoic acid)

• Product Name: 2-(2-fluoro-3-methylphenyl)butanoic acid
• CAS No: 1779788-29-2
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6387837
• PubChem ID: 66839713
• Update Time: 2025-05-19

2-(2-fluoro-3-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-methylphenyl)butanoic acid
• SCHEMBL909711
• EN300-1852702
• 1779788-29-2

• Inchi： 1S/C11H13FO2/c1-3-8(11(13)14)9-6-4-5-7(2)10(9)12/h4-6,8H,3H2,1-2H3,(H,13,14)
• InChI Key： KCDXZYVLNDSLFY-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C(=O)O)CC

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-fluoro-3-methylphenyl)butanoic acid

Recent Advances in the Study of 2-(2-fluoro-3-methylphenyl)butanoic acid (CAS: 1779788-29-2)

2-(2-fluoro-3-methylphenyl)butanoic acid (CAS: 1779788-29-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated phenyl and butanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a focal point for researchers aiming to develop novel therapeutic agents.

The synthesis of 2-(2-fluoro-3-methylphenyl)butanoic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the stereoselectivity of the synthesis, which is critical for its biological activity. The study highlighted the importance of the fluorine substituent in modulating the compound's pharmacokinetic properties, including its bioavailability and metabolic stability.

Pharmacological investigations have revealed that 2-(2-fluoro-3-methylphenyl)butanoic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Furthermore, its unique structural features may reduce gastrointestinal side effects commonly associated with traditional NSAIDs, as indicated by preliminary toxicity studies.

Recent research has also explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(2-fluoro-3-methylphenyl)butanoic acid could selectively inhibit certain cancer cell lines by targeting specific metabolic pathways. The study proposed that the fluorine atom plays a crucial role in enhancing the compound's binding affinity to its molecular targets, thereby improving its efficacy.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-fluoro-3-methylphenyl)butanoic acid. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future studies. However, the compound's versatile pharmacological profile and structural advantages position it as a strong candidate for further development in drug discovery pipelines.

In conclusion, 2-(2-fluoro-3-methylphenyl)butanoic acid (CAS: 1779788-29-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its synthesis, pharmacological properties, and therapeutic potential continue to be explored, with recent studies underscoring its relevance in inflammation and oncology. As research progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.